Cas no 2286883-86-9 (methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate)

• Product Name: methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate
• CAS No: 2286883-86-9
• MF: C₆H₁₁NO₄S
• MW: 193.22084069252
• MDL: MFCD34577013
• CID: 5107287
• PubChem ID: 154704800
• Update Time: 2026-03-03

methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Thietanecarboxylic acid, 3-(methylamino)-, methyl ester, 1,1-dioxide
• methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate

• MDL： MFCD34577013
• Inchi： 1S/C6H11NO4S/c1-7-6(5(8)11-2)3-12(9,10)4-6/h7H,3-4H2,1-2H3
• InChI Key： VCEAIYPNAUCDIY-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NC)(C(OC)=O)C1

Additional information on methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate

Research Briefing on Methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate (CAS: 2286883-86-9)

Methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate (CAS: 2286883-86-9) is a novel sulfonyl-containing heterocyclic compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thietane ring and sulfonyl functional group, exhibits promising potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of bioactive molecules, particularly in the context of enzyme inhibition and targeted therapeutics.

The structural uniqueness of methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate lies in its thietane-1,1-dioxide scaffold, which is relatively rare in natural products but offers distinct advantages in drug design. The sulfonyl group enhances the compound's ability to interact with biological targets, while the methylamino and carboxylate moieties provide additional sites for chemical modification. This combination of features makes it a valuable building block for the development of new pharmacophores with potential applications in treating various diseases, including cancer, infectious diseases, and metabolic disorders.

Recent research has focused on the synthetic pathways for methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate, with several studies reporting efficient methods for its preparation. One notable approach involves the cyclization of appropriately functionalized precursors under mild conditions, yielding the target compound with high purity and good yields. Advances in catalytic systems and green chemistry principles have further optimized these synthetic routes, making the compound more accessible for broader research applications.

In terms of biological activity, preliminary studies have demonstrated that methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate exhibits moderate inhibitory effects against certain enzymes, such as proteases and kinases, which are critical targets in drug discovery. Molecular docking simulations have suggested that the compound's sulfonyl group forms key hydrogen bonds with active site residues, while the thietane ring contributes to binding affinity through hydrophobic interactions. These findings highlight its potential as a lead compound for further optimization and development.

Furthermore, derivatives of methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate have been explored for their pharmacokinetic properties. Early-stage ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that the compound possesses favorable solubility and metabolic stability, although further optimization may be required to enhance its bioavailability and reduce potential off-target effects. These insights are crucial for advancing the compound into preclinical development stages.

In conclusion, methyl 3-(methylamino)-1,1-dioxo-thietane-3-carboxylate (CAS: 2286883-86-9) represents a promising scaffold in medicinal chemistry, with its unique structure and demonstrated biological activities. Ongoing research aims to expand its applications, optimize its synthetic routes, and explore its therapeutic potential in greater depth. As the field progresses, this compound may emerge as a key player in the development of next-generation therapeutics.